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Compound of Interest

Compound Name: 3-Oxohexadecanoyl-CoA

Cat. No.: B1263362 Get Quote

Introduction

3-Oxohexadecanoyl-CoA is a key intermediate in the synthesis and oxidation of fatty acids. It

is specifically involved in the mitochondrial fatty acid elongation pathway. As a central molecule

in lipid metabolism, the accurate quantification of 3-Oxohexadecanoyl-CoA in biological

samples is crucial for understanding metabolic regulation and identifying dysfunctions

associated with various diseases. The use of a stable, high-purity 3-Oxohexadecanoyl-CoA
standard is essential for the development of robust and reproducible analytical methods in

targeted metabolomics, particularly for liquid chromatography-mass spectrometry (LC-MS)

based approaches.

Application in Metabolomics

3-Oxohexadecanoyl-CoA serves as a critical standard for the quantitative analysis of long-

chain acyl-CoAs in metabolomics studies. Its applications include:

Method Development and Validation: Establishing and validating LC-MS/MS methods for the

sensitive and specific detection of acyl-CoAs in complex biological matrices.

Quantitative Analysis: Acting as an external or internal standard to accurately quantify the

concentration of endogenous 3-Oxohexadecanoyl-CoA and related metabolites in tissues

and cells.
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Metabolic Flux Analysis: Aiding in tracing the flow of metabolites through fatty acid synthesis

and degradation pathways.

Disease Biomarker Discovery: Facilitating the identification of metabolic dysregulations in

diseases such as inborn errors of metabolism, cancer, and cardiovascular disease.

Quantitative Data
Chemical and Physical Properties of 3-Oxohexadecanoyl-CoA

Property Value Source

Chemical Formula C37H64N7O18P3S

Average Molecular Weight 1019.926 g/mol

Monoisotopic Molecular

Weight
1019.324138505 Da

CAS Registry Number 34619-89-1

Experimental Protocols
Protocol 1: Extraction of Acyl-CoAs from Biological Samples

This protocol describes a common method for extracting acyl-CoAs from cultured cells or

tissues using solvent precipitation.[1]

Materials:

Ice-cold 80% methanol in water

Centrifuge capable of high speeds (e.g., 14,000 x g) and 4°C

Nitrogen gas stream or vacuum concentrator

Reconstitution solvent (e.g., 50% methanol in water with 5 mM ammonium acetate)[1][2]

Procedure:
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Sample Homogenization: Homogenize frozen tissue powder or cell pellets in an appropriate

volume of ice-cold 80% methanol to completely immerse the sample.[1]

Protein Precipitation: Vortex the homogenate vigorously for 1 minute to ensure thorough

mixing and precipitation of proteins.[1]

Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins and cellular debris.[1]

Supernatant Collection: Carefully transfer the supernatant containing the extracted acyl-

CoAs to a new tube.[1]

Solvent Evaporation: Dry the supernatant under a gentle stream of nitrogen or using a

vacuum concentrator.[1]

Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis,

such as 50% methanol in water containing 5 mM ammonium acetate.[1][2]

Protocol 2: LC-MS/MS Analysis of 3-Oxohexadecanoyl-CoA

This protocol provides a general workflow for the analysis of acyl-CoA extracts by LC-MS/MS.

Instrumentation:

UHPLC system (e.g., Dionex Ultimate 3000)[2]

High-resolution mass spectrometer (e.g., Thermo Scientific Q Exactive)[2]

C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)[1]

LC Method:

Mobile Phase A: Water with 5 mM ammonium acetate (pH 6.8)[2]

Mobile Phase B: Methanol[2]

Gradient:
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0-1.5 min: 2% B

1.5-3 min: Ramp to 15% B

3-5.5 min: Ramp to 95% B

5.5-14.5 min: Hold at 95% B

14.5-15 min: Return to 2% B

15-20 min: Re-equilibrate at 2% B[2]

Flow Rate: As recommended for the specific column.

Injection Volume: 5 µL[2]

MS Method:

Ionization Mode: Positive ion mode is generally more sensitive for acyl-CoAs.[1]

Data Acquisition: Use targeted Selected Reaction Monitoring (SRM) for quantification of 3-
Oxohexadecanoyl-CoA. The precursor ion and a specific product ion should be monitored.

Standard Curve: Prepare a standard curve of 3-Oxohexadecanoyl-CoA in the reconstitution

solvent to determine the concentration in the samples.
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Caption: Mitochondrial fatty acid β-oxidation pathway.
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Caption: Experimental workflow for acyl-CoA analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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